Cas no 18865-48-0 (Actinomycin V (8CI,9CI))
Actinomycin V (8CI,9CI) structure
Product Name:Actinomycin V (8CI,9CI)
CAS No:18865-48-0
MF:C62H84N12O17
MW:1269.40057563782
CID:221672
PubChem ID:159855
Update Time:2025-10-28
Actinomycin V (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Actinomycin V (8CI,9CI)
- ACTINOMYCIN V
- [A3-(4-oxo-L-proline)]-actinomycin-D
- 3a-(4-oxo-l-proline)-actinomycin
- 3h-phenoxazine,actinomycindderiv.
- 5'-(Methylthio-d3)adenosine
- 5'-Deoxy(Methylthio-d3)adenosine
- 5'-S-(Methyl-d3)thioadenosine
- ACTINOMYCIN X2
- actinomycin-V
- NSC 335422-d3
- ACTINOMYCIN V hplc
- Actinomycin D, 3A-(4-oxo-L-proline)-
- NSC-175006
- AKOS004902752
- NSC175006
- EINECS 242-636-3
- HB3736
- 2-amino-4,6-dimethyl-3-oxo-1-N-[7,11,14-trimethyl-2,5,9,12,15,18-hexaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]-9-N-[7,11,14-trimethyl-2,5,9,12,15-pentaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]phenoxazine-1,9-dicarboxamide
- 18865-48-0
- 1H-Pyrrolo(2,1-i)(1,4,7,10,13)oxatetraazacyclohexadecine, cyclic peptide deriv.
- v.
- HY-125747
- CHEMBL4287110
- 2-amino-4,6-dimethyl-3-oxo-1-N-[(3R,6S,7R,10S,16S)-7,11,14-trimethyl-2,5,9,12,15,18-hexaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]-9-N-[(3R,6S,7R,10S,16S)-7,11,14-trimethyl-2,5,9,12,15-pentaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]phenoxazine-1,9-dicarboxamide
- SR-01000872574
- CS-0093856
- SR-01000872574-1
-
- Inchi: 1S/C62H84N12O17/c1-26(2)42-59(85)73-21-17-18-36(73)57(83)69(13)24-38(76)71(15)48(28(5)6)61(87)89-32(11)44(55(81)65-42)67-53(79)35-20-19-30(9)51-46(35)64-47-40(41(63)50(78)31(10)52(47)91-51)54(80)68-45-33(12)90-62(88)49(29(7)8)72(16)39(77)25-70(14)58(84)37-22-34(75)23-74(37)60(86)43(27(3)4)66-56(45)82/h19-20,26-29,32-33,36-37,42-45,48-49H,17-18,21-25,63H2,1-16H3,(H,65,81)(H,66,82)(H,67,79)(H,68,80)
- InChI Key: GQZJMUMSSGCVFS-UHFFFAOYSA-N
- SMILES: O=C1C(C(C)C)NC(C(C(C)OC(C(C(C)C)N(C)C(CN(C)C(C2CCCN21)=O)=O)=O)NC(C1=CC=C(C)C2=C1N=C1C(=C(C)C(C(=C1C(NC1C(C)OC(C(C(C)C)N(C)C(CN(C)C(C3CC(CN3C(C(C(C)C)NC1=O)=O)=O)=O)=O)=O)=O)N)=O)O2)=O)=O
Computed Properties
- Exact Mass: 1268.61000
- Monoisotopic Mass: 1268.607739
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 91
- Rotatable Bond Count: 8
- Complexity: 3120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 373
- XLogP3: 2.8
Experimental Properties
- Density: 1.0766 (rough estimate)
- Melting Point: 250°C
- Boiling Point: 849.22°C (rough estimate)
- Flash Point: 807.4°C
- Refractive Index: 1.6000 (estimate)
- PSA: 377.05000
- LogP: 1.55260
Actinomycin V (8CI,9CI) Security Information
- Hazardous Material transportation number:UN 2811 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 26/27/28-63
- Safety Instruction: S22; S36/37/39; S45
- RTECS:AU2010000
-
Hazardous Material Identification:
- Risk Phrases:R26/27/28; R63
- Storage Condition:2-8°C
Actinomycin V (8CI,9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T39319-5mg |
Actinomycin X2 |
18865-48-0 | 5mg |
¥ 7000 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T39319-5 mg |
Actinomycin X2 |
18865-48-0 | 5mg |
¥7000.00 | 2023-02-15 | ||
| Hello Bio | HB3736-5mg |
Actinomycin X2 |
18865-48-0 | >98% | 5mg |
£229 | 2024-05-21 | |
| A2B Chem LLC | AX41759-1mg |
Actinomycin V |
18865-48-0 | 98% | 1mg |
$335.00 | 2024-04-20 | |
| MedChemExpress | HY-125747-1mg |
Actinomycin X2 |
18865-48-0 | ≥98.0% | 1mg |
¥2400 | 2024-07-24 | |
| TargetMol Chemicals | T39319-25mg |
Actinomycin X2 |
18865-48-0 | 25mg |
¥ 10600 | 2024-07-19 | ||
| A2B Chem LLC | AX41759-5mg |
Actinomycin V |
18865-48-0 | >98% | 5mg |
$452.00 | 2024-04-20 |
Actinomycin V (8CI,9CI) Related Literature
-
Ivana Crnov?i?,Siamak Semsary,Joachim Vater,Ullrich Keller RSC Adv. 2014 4 5065
-
Anthony R. Carroll,Brent R. Copp,Rohan A. Davis,Robert A. Keyzers,Michèle R. Prinsep Nat. Prod. Rep. 2021 38 362
18865-48-0 (Actinomycin V (8CI,9CI)) Related Products
- 7240-37-1(7-Aminoactinomycin D)
- 18865-46-8(ACTINOMYCIN XOA)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk